![molecular formula C19H19N5O3S B2968252 2-(3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide CAS No. 1171719-44-0](/img/structure/B2968252.png)
2-(3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C19H19N5O3S and its molecular weight is 397.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Evaluation and Hemolytic Activity
- Research has shown the synthesis of derivatives related to the morpholine-4-carbonyl compound class, demonstrating significant antimicrobial activity against selected microbial species. These compounds were also evaluated for their hemolytic activity, indicating potential as less toxic options for biological applications (Gul et al., 2017).
Synthesis of Novel Compounds with Potential Therapeutic Applications
- Novel synthesis approaches have been developed to create various derivatives, including those involving the reaction of acetylenic ketones with cyanothioacetamide in the presence of morpholine. These processes yield compounds with potential as therapeutic agents due to their unique structures and biochemical activities (Buryi et al., 2019).
Biochemical Mechanism Investigations
- Studies have investigated the in vivo and in vitro metabolism of novel oxazolidinone antibacterial drugs, revealing insights into their metabolic biotransformations. Such research helps in understanding the pharmacodynamics and toxicodynamics of these compounds, guiding further development and application trials (Sang et al., 2016).
Antitumor and Antifungal Activity
- The synthesis and evaluation of antitubercular and antifungal activity of novel derivatives have been performed, showcasing the potential of these compounds in addressing resistant strains of tuberculosis and fungal infections. This research underscores the therapeutic potential of the morpholine-4-carbonyl compound class in treating infectious diseases (Syed et al., 2013).
Properties
IUPAC Name |
2-[3-(morpholine-4-carbonyl)-5-thiophen-2-ylpyrazol-1-yl]-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O3S/c25-18(21-14-3-1-5-20-12-14)13-24-16(17-4-2-10-28-17)11-15(22-24)19(26)23-6-8-27-9-7-23/h1-5,10-12H,6-9,13H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXEBKVSCULFNLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=NN(C(=C2)C3=CC=CS3)CC(=O)NC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.